Cas no 90104-79-3 (Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-)
90104-79-3 structure
Product Name:Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-
CAS No:90104-79-3
MF:C12H9NO6S
MW:295.267962217331
CID:794090
PubChem ID:13221796
Update Time:2025-04-19
Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]-
- 2-(1-nitronaphthalen-2-yl)sulfonylacetic acid
- (1-Nitronaphthalene-2-sulfonyl)acetic acid
- 90104-79-3
- DTXSID10529494
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- Inchi: 1S/C12H9NO6S/c14-11(15)7-20(18,19)10-6-5-8-3-1-2-4-9(8)12(10)13(16)17/h1-6H,7H2,(H,14,15)
- InChI Key: PQLSOGVDPJUTJZ-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)(C1C=CC2C=CC=CC=2C=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 295.01505818g/mol
- Monoisotopic Mass: 295.01505818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 126Ų
Acetic acid, [(1-nitro-2-naphthalenyl)sulfonyl]- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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